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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Acron MC is a microwave-curing acrylic resin widely utilized in the dental field for the

fabrication of denture bases. Its popularity stems from a rapid polymerization process and a

favorable profile of mechanical and physical properties. This technical guide provides an in-

depth analysis of the core material properties of Acron MC, complete with detailed

experimental protocols and visual representations of workflows and relationships to aid in

research and development.

Core Material Properties of Acron MC
The performance of Acron MC as a denture base material is defined by a range of physical

and mechanical characteristics. The following tables summarize the key quantitative data

available for this acrylic resin.

Mechanical Properties
Property Value Units

Flexural Strength 1,090.00[1] kgf/cm²

Transverse Modulus 2.83 x 10⁴[1] kgf/cm²

Knoop Hardness Number

(KHN)
18.50[1] KHN

Vickers Hardness 28[1] MPa
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Physical Properties
Property Value Units

Water Absorption 0.67[1] mg/cm²

Solubility 0.01[1] mg/cm²

Color Stability Good[1] -

Experimental Protocols
The material properties listed above are determined using standardized testing methodologies,

primarily following the guidelines set forth in ISO 20795-1 for denture base polymers.[2][3][4][5]

Flexural Strength Testing
The flexural strength of Acron MC is a critical measure of its resistance to fracture under

bending loads, a common stress experienced in the oral environment.

Standard: Based on ISO 20795-1:2013.[3][4]

Specimen Preparation: Rectangular specimens are fabricated from Acron MC according to

the manufacturer's instructions for mixing and microwave polymerization.[6] Typical

dimensions for such tests are 65 mm x 10 mm x 3.3 mm.[7]

Methodology: A three-point bending test is employed.[7] The specimen is placed on two

supports, and a load is applied to the center of the specimen at a constant cross-head speed

until fracture occurs.[7] The flexural strength is calculated from the load at fracture, the

distance between the supports, and the specimen dimensions.

Hardness Testing
Hardness testing evaluates the material's resistance to surface indentation and scratching.

Vickers Hardness Test:

Standard: Following the principles of ISO 6507.
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Methodology: A diamond indenter in the shape of a square-based pyramid is pressed into

the surface of the polished Acron MC specimen with a specific load for a set duration.[8]

The lengths of the two diagonals of the resulting indentation are measured using a

microscope, and the Vickers hardness number is calculated based on the applied force

and the surface area of the indentation.[9][10]

Knoop Hardness Test:

Methodology: Similar to the Vickers test, but with a rhombic-based pyramidal diamond

indenter. This test is particularly useful for brittle materials and thin sections. A study on

Acron MC involved performing 10 indentations on the surface of each specimen.[11][12]

Water Absorption and Solubility Testing
These properties are crucial for the dimensional stability and longevity of the denture base in

the moist oral environment.

Standard: ISO 20795-1:2013.[13]

Specimen Preparation: Disc-shaped specimens are prepared and dried in a desiccator until

a constant mass (m1) is achieved.[13]

Methodology for Water Absorption: The dried specimens are immersed in distilled water at

37°C for a specified period (e.g., 7 days).[14] After immersion, the specimens are removed,

surface-dried, and weighed (m2). The water absorption is calculated as the increase in mass

per unit of surface area.

Methodology for Solubility: Following water absorption testing, the specimens are re-dried in

a desiccator to a constant mass (m3). The solubility is calculated as the loss in mass per unit

of surface area.

Residual Monomer Content Analysis
The amount of unreacted monomer remaining after polymerization is a critical factor for

biocompatibility.

Methodology: High-Performance Liquid Chromatography (HPLC) is a common method for

determining the residual methyl methacrylate (MMA) monomer content.[15] Specimens are
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immersed in a solvent (e.g., water or artificial saliva) for a defined period, and the eluate is

then analyzed by HPLC to quantify the leached monomer.[16][17] Studies have shown that

microwave polymerization, as used for Acron MC, can lead to lower residual monomer

content compared to some conventional heat-polymerization methods.[16][17]

Biocompatibility Assessment
Biocompatibility evaluation ensures that the material does not cause adverse reactions in the

patient.

Standards: ISO 10993 provides a framework for the biological evaluation of medical devices,

including dental materials.[18][19] ISO 7405 specifically addresses the preclinical evaluation

of the biocompatibility of medical devices used in dentistry.

Methodology: A series of tests are conducted to assess different biological endpoints. A

common initial test is an in vitro cytotoxicity assay, where extracts of the material are placed

in contact with cell cultures (e.g., fibroblasts) to evaluate cell viability.[20][21]

Visualizing Workflows and Relationships
The following diagrams, created using the DOT language, illustrate key processes and

concepts related to Acron MC acrylic resin.

Specimen Preparation Three-Point Bending Test (ISO 20795-1) Data Analysis

Mix Acron MC Powder and Liquid Pack Dough into Mold (65x10x3.3 mm) Microwave Polymerization (e.g., 500W for 3 min) Deflask and Finish Specimen Mount Specimen on Supports Apply Load at Center Record Load at Fracture Calculate Flexural Strength (MPa)

Click to download full resolution via product page

Diagram 1: Experimental workflow for determining the flexural strength of Acron MC.
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Diagram 2: Logical relationships of the microwave polymerization process of Acron MC.

Conclusion
Acron MC acrylic resin presents a compelling profile of material properties for the fabrication of

denture bases, characterized by high flexural strength, good surface hardness, and low water

absorption and solubility. The microwave polymerization method offers significant advantages

in terms of processing time and may contribute to improved biocompatibility through lower

residual monomer content. The standardized testing protocols outlined in this guide provide a

framework for the consistent and reliable evaluation of these critical material characteristics,

supporting further research and development in the field of dental materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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